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Compound of Interest

Compound Name: Methyl hept-2-ynoate

Cat. No.: B096303 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl hept-2-ynoate, also known by its synonyms methyl heptine carbonate and methyl 2-

octynoate, is a versatile aroma chemical prized in the fragrance industry for its potent and

distinctive olfactory profile. It imparts a powerful green, leafy, and slightly floral scent, often

described as reminiscent of violet leaves, cucumber, and melon.[1][2][3] This application note

provides a comprehensive overview of its use in fragrance development, including its

physicochemical properties, application protocols, and safety considerations.

Physicochemical and Olfactory Properties
Methyl hept-2-ynoate is a colorless to pale yellow liquid with a strong, characteristic odor that

is floral and green-like when diluted. A summary of its key quantitative data is presented in

Table 1.
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Property Value Reference

Molecular Formula C₉H₁₄O₂

Molecular Weight 154.21 g/mol [4]

CAS Number
111-12-6 (for Methyl 2-

octynoate)
[3]

Boiling Point 217-220 °C @ 760 mmHg

Density 0.919-0.924 g/cm³

Vapor Pressure
0.255 mmHg @ 25°C (for

Methyl 2-heptynoate)
[5]

Flash Point 89 °C [4]

Solubility

Soluble in most fixed oils;

slightly soluble in propylene

glycol; insoluble in water and

glycerin.

Odor Threshold
25 ppb (0.0000025 %) for

Folione® (a trade name)
[4]

Applications in Fragrance Development
Methyl hept-2-ynoate is a key component for creating fresh, green, and floral notes in a wide

array of scented products. Its high impact allows for its use at low concentrations to achieve

significant effects.

Typical applications include:

Fine Fragrances: Used to add a vibrant, green top note to perfumes and colognes, providing

a modern and sparkling quality.[1]

Personal Care Products: Incorporated into soaps, shampoos, lotions, and shower gels to

impart a fresh and clean scent.[1]
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Home Fragrance: Utilized in candles, air fresheners, and detergents for its refreshing and

natural aroma.[1]

Blending Properties:

Methyl hept-2-ynoate blends well with a variety of other fragrance materials, including:

Fruity notes: Enhances the naturalness of apple, pear, and melon accords.

Floral notes: Complements and modernizes floral compositions, particularly those with violet,

jasmine, and lily-of-the-valley characteristics.

Woody notes: Provides a fresh, green contrast to earthy and woody scents.

Experimental Protocols
Synthesis of Methyl hept-2-ynoate (Fischer
Esterification)
While various synthetic routes exist, a common laboratory-scale method for the synthesis of

esters like methyl hept-2-ynoate is the Fischer esterification of the corresponding carboxylic

acid.

Materials:

Hept-2-ynoic acid

Anhydrous methanol

Concentrated sulfuric acid (catalyst)

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Distillation apparatus

Separatory funnel
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Round-bottom flask with reflux condenser

Procedure:

In a round-bottom flask, dissolve hept-2-ynoic acid in an excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Heat the mixture to reflux for several hours. The reaction progress can be monitored by thin-

layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol by rotary evaporation.

Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and transfer it to a

separatory funnel.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acidic

catalyst, followed by washing with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solution to obtain the crude methyl hept-2-
ynoate.

Purify the crude product by vacuum distillation.
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Synthesis Workflow for Methyl hept-2-ynoate

Incorporation into a Fragrance Base
This protocol outlines a general procedure for incorporating methyl hept-2-ynoate into a

simple fragrance accord.

Materials:

Methyl hept-2-ynoate (1% solution in a suitable solvent like dipropylene glycol)

Other fragrance raw materials (e.g., essential oils, other aroma chemicals)

Perfumer's alcohol (ethanol)

Glass beakers and stirring rods

Digital scale

Procedure:
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Preparation of the Concentrate: Weigh and combine all fragrance raw materials, except for

the methyl hept-2-ynoate solution, in a glass beaker according to the desired formulation.

Stir gently until a homogenous solution is obtained.

Addition of Methyl hept-2-ynoate: Carefully add the 1% solution of methyl hept-2-ynoate
drop by drop to the fragrance concentrate while stirring. Due to its potency, it is crucial to add

it in small increments and evaluate the scent profile at each step.

Maturation: Allow the fragrance concentrate to mature for at least 48 hours in a cool, dark

place. This allows the different components to blend and harmonize.

Dilution: Dilute the matured concentrate with perfumer's alcohol to the desired final

concentration (e.g., Eau de Toilette, Eau de Parfum).

Maceration and Filtration: Let the final fragrance macerate for a few weeks to further develop

the scent. After maceration, chill the solution and filter it to remove any precipitates.
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Fragrance Development Workflow
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Safety and Regulatory Information
Methyl hept-2-ynoate is classified as a fragrance allergen and its use is restricted by the

International Fragrance Association (IFRA). It is a dermal sensitizer, and its concentration in

consumer products is limited to prevent skin reactions. Researchers and formulators must

adhere to the latest IFRA standards for safe use levels in different product categories.

IFRA Restriction Limits for Methyl heptine carbonate (synonym):

Product Category Maximum Use Level (%)

Category 1: Lip Products 0.0085

Category 2: Deodorants and Antiperspirants 0.0025

Category 3: Products applied to the face/body

using fingertips
0.051

Category 4: Fine Fragrances 0.047

Category 5A: Body Lotions 0.012

Category 5B: Face Moisturizers 0.012

(Note: This is a partial list. Refer to the latest IFRA Standards for a complete list of categories

and restrictions.)

Olfactory Signaling Pathway
The perception of fragrances like methyl hept-2-ynoate begins with the interaction of the

odorant molecules with olfactory receptors in the nasal cavity. This initiates a signal

transduction cascade that ultimately leads to the perception of smell in the brain.
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General Olfactory Signaling Pathway
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Conclusion
Methyl hept-2-ynoate is a powerful and versatile ingredient in the perfumer's palette. Its

distinctive green and floral character allows for the creation of novel and refreshing fragrance

experiences. A thorough understanding of its properties, along with adherence to safety and

regulatory guidelines, is essential for its successful and responsible application in fragrance

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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